Cas no 2034239-22-8 (2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide)

2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide is a synthetic organic compound featuring a unique structural combination of a tert-butylphenoxy moiety and a tetrahydropyran-substituted piperidine core. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. Its tert-butyl group enhances lipophilicity, while the tetrahydropyran and piperidine components contribute to conformational flexibility and binding affinity. The acetamide linker provides stability and facilitates further derivatization. This structure is of interest in medicinal chemistry for its balanced physicochemical properties and potential to modulate receptor interactions. Careful handling is recommended due to its synthetic complexity.
2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide structure
2034239-22-8 structure
Product Name:2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide
CAS No:2034239-22-8
MF:C23H36N2O3
MW:388.543546676636
CID:5347627
Update Time:2025-05-19

2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(tert-butyl)phenoxy)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)acetamide
    • 2-(4-tert-butylphenoxy)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]acetamide
    • 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide
    • Inchi: 1S/C23H36N2O3/c1-23(2,3)19-4-6-21(7-5-19)28-17-22(26)24-16-18-8-12-25(13-9-18)20-10-14-27-15-11-20/h4-7,18,20H,8-17H2,1-3H3,(H,24,26)
    • InChI Key: YIZJWDUQBHGQOW-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N1CCC(CNC(COC2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 469
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.8

2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide Pricemore >>

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Additional information on 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Overview of 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2034239-22-8)

The compound 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2034239-22-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butylphenoxy group and a piperidin-4-yl moiety linked via an acetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator in drug discovery, especially in targeting neurological and metabolic pathways.

One of the key features of this compound is its oxan-4-yl group, which enhances its solubility and bioavailability. This attribute is critical in modern drug development, where improving pharmacokinetics is a major focus. The integration of piperidine and tetrahydropyran rings in its structure also contributes to its stability and interaction with biological targets. These characteristics align with current trends in medicinal chemistry, where hybrid molecules are increasingly explored for their multifunctional properties.

In recent years, the demand for novel acetamide derivatives has surged, driven by their versatility in therapeutic applications. 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide stands out due to its potential in addressing conditions like inflammation and neurodegenerative diseases. This aligns with growing public interest in neuroprotection and anti-inflammatory agents, as evidenced by frequent searches for "new neuroprotective compounds" and "anti-inflammatory drug development."

The synthesis of this compound involves multi-step organic reactions, highlighting the importance of heterocyclic chemistry in modern research. Its CAS No. 2034239-22-8 serves as a unique identifier, ensuring precise tracking in scientific databases. For researchers, understanding its structure-activity relationship (SAR) is crucial, as it provides insights into optimizing efficacy and reducing side effects. This topic is frequently searched in academic circles, reflecting its relevance in drug design.

From an industrial perspective, 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide exemplifies the shift toward targeted molecular design. Companies are investing heavily in compounds that offer high specificity and minimal off-target effects, a trend mirrored in the rise of searches for "precision medicine" and "small molecule therapeutics." Its potential applications extend beyond pharmaceuticals, including agrochemicals and material science, where its phenoxy and piperidine components could be leveraged for innovative solutions.

Environmental and safety considerations are also paramount when discussing this compound. While it is not classified as a hazardous material, its handling requires standard laboratory precautions. The focus on green chemistry and sustainable synthesis methods is another area where this compound could contribute, as researchers explore eco-friendly routes for its production. This aligns with the increasing public interest in "sustainable drug manufacturing" and "green pharmaceuticals."

In conclusion, 2-(4-tert-butylphenoxy)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2034239-22-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications make it a subject of ongoing research, resonating with both academic and industrial stakeholders. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and beyond.

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